Cas no 116170-90-2 (Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate)
116170-90-2 structure
Product Name:Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
CAS No:116170-90-2
MF:C9H10N2O2S2
MW:242.317899227142
MDL:MFCD00085050
CID:135862
PubChem ID:474798
Update Time:2025-04-19
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester
- Ethyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
- Methyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
- 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester
- 3-amino-4-cyano-5-methylthio-2-thiophenecarboxylic acid ethyl ester
- ethyl 3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate
- 3-Amino-2-carboethoxy-4-cyano-5-(methylthio)thiophene
- Ethyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate
- CHEMBL107214
- methyl 3-amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
- FT-0626019
- ethyl 3-amino-4-cyano-5-(methylsulfanyl)-2-thiophenecarboxylate
- AN-584/42126138
- 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester
- SY081377
- Maybridge1_004738
- DTXSID90332988
- 116170-90-2
- AM802996
- A803568
- BRD-K91381011-001-01-4
- AS-39429
- BCP21983
- 3-Amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylic acid ethyl ester
- Ethyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate
- ethyl 3-amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
- CS-0036208
- 3-Amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester, AldrichCPR
- CCG-56475
- W-204895
- AKOS004123155
- MFCD00085050
- SCHEMBL623739
- HMS554P08
- SR-01000645428-1
- SB67039
- BMYKQPLSSCCDQS-UHFFFAOYSA-N
- ETHYL3-AMINO-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
- ALBB-033984
- BBL100961
- STL554755
- DB-015654
-
- MDL: MFCD00085050
- Inchi: 1S/C9H10N2O2S2/c1-3-13-8(12)7-6(11)5(4-10)9(14-2)15-7/h3,11H2,1-2H3
- InChI Key: BMYKQPLSSCCDQS-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C(=C1C(=O)OCC)N)SC
Computed Properties
- Exact Mass: 242.01800
- Monoisotopic Mass: 242.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 130A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.37
- Boiling Point: 447.3°Cat760mmHg
- Flash Point: 224.3°C
- Refractive Index: 1.615
- PSA: 129.65000
- LogP: 2.68178
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Security Information
- HazardClass:IRRITANT
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199649-10g |
ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 97% | 10g |
$345 | 2021-08-05 | |
| TRC | E936923-50mg |
Ethyl 3-Amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E936923-100mg |
Ethyl 3-Amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E936923-500mg |
Ethyl 3-Amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 500mg |
$ 135.00 | 2022-06-05 | ||
| abcr | AB225754-1 g |
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate; 95% |
116170-90-2 | 1g |
€194.90 | 2023-04-27 | ||
| abcr | AB225754-5 g |
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate; 95% |
116170-90-2 | 5g |
€481.70 | 2023-04-27 | ||
| Apollo Scientific | OR25286-1g |
ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 1g |
£105.00 | 2025-02-19 | ||
| Chemenu | CM199649-10g |
ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 97% | 10g |
$345 | 2023-01-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E955787-250mg |
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 97% | 250mg |
¥189.90 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E955787-1g |
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate |
116170-90-2 | 97% | 1g |
¥511.20 | 2022-10-10 |
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:116170-90-2)Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
Order Number:A803568
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:41
Price ($):163.0
Email:sales@amadischem.com
Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:116170-90-2)Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
Purity:99%
Quantity:5g
Price ($):163.0